molecular formula C8H7FO3 B8767042 3-Fluoro-2-hydroxy-6-methoxybenzaldehyde CAS No. 170482-99-2

3-Fluoro-2-hydroxy-6-methoxybenzaldehyde

Cat. No.: B8767042
CAS No.: 170482-99-2
M. Wt: 170.14 g/mol
InChI Key: XSZTZLJZODVMDG-UHFFFAOYSA-N
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Description

3-Fluoro-2-hydroxy-6-methoxybenzaldehyde is a substituted benzaldehyde derivative featuring a fluorine atom at the 3-position, a hydroxyl group at the 2-position, and a methoxy group at the 6-position.

Properties

CAS No.

170482-99-2

Molecular Formula

C8H7FO3

Molecular Weight

170.14 g/mol

IUPAC Name

3-fluoro-2-hydroxy-6-methoxybenzaldehyde

InChI

InChI=1S/C8H7FO3/c1-12-7-3-2-6(9)8(11)5(7)4-10/h2-4,11H,1H3

InChI Key

XSZTZLJZODVMDG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)F)O)C=O

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects and Structural Variations

Compound Name Substituents (Positions) Molecular Formula Molar Mass (g/mol) Predicted Density (g/cm³) Predicted Boiling Point (°C)
3-Fluoro-2-(methoxymethyl)-6-methylbenzaldehyde 3-F, 2-(methoxymethyl), 6-CH₃ C₁₀H₁₁FO₂ 182.19 N/A N/A
3-(3-Fluoro-6-methoxyphenyl)benzaldehyde Biphenyl system: 3-F, 6-OCH₃ (on phenyl ring) C₁₄H₁₁FO₂ 230.23 1.183±0.06 343.7±32.0
6-(Benzyloxy)-2-fluoro-3-methylbenzaldehyde 2-F, 3-CH₃, 6-OCH₂C₆H₅ C₁₅H₁₃FO₂ 244.26 1.184±0.06 364.9±37.0

Key Observations :

Substituent Diversity: The hydroxyl group in the target compound (2-position) contrasts with the methoxymethyl () and benzyloxy () groups in analogs. The biphenyl system in introduces extended conjugation, likely raising boiling points (343.7°C) compared to simpler benzaldehydes .

Molecular Weight and Boiling Points :

  • Larger substituents (e.g., benzyloxy in ) correlate with higher molar mass (244.26 g/mol) and boiling points (364.9°C), reflecting increased van der Waals interactions .
  • The target compound, with a smaller hydroxyl group, would likely exhibit lower boiling points than but higher than .

Challenges in Data Availability

The comparisons rely on structurally similar compounds with variations in substituents or backbone architecture. Experimental validation (e.g., crystallography via SHELX software or synthetic protocols from pesticide chemistry ) would be required to confirm properties.

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